Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

cimifugin animal model dosing guidelines

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Cimifugin

CAS No.: 37921-38-3

Cat. No.: S570897

Cimifugin In Vivo Dosing Guidelines

The table below summarizes the key parameters for using cimifugin in animal models based on recent

studies.
Animal Model Indication Rout_e _Of . Dosing Regimen Reported Outcomes
Administration
UC-related Ulcerative Intragastric 12.5, 25, or 50 mg/kg;  Ameliorated colon and
Lung Injury [1] colitis and administration administered lung injury, restored
associated simultaneously with epithelial barrier
lung injury DSS exposure for 7 integrity, suppressed
days inflammation.
Periprosthetic Ti particle- Intraperitoneal 10 or 20 mg/kg; Alleviated Ti particle-
Osteolysis [2] induced injection administered every induced bone erosion
calvarial other day for 14 days  and osteoclast
osteolysis accumulation.
Inflammatory Formalin- Intrathecal Single doses of 100, Produced significant
Pain [3] induced injection 300, or 1000 ug antinociceptive effects
nociception in both acute and
inflammatory pain
phases.
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Detailed Experimental Protocols

For researchers aiming to replicate these studies, here are the detailed methodologies.

DSS-induced Ulcerative Colitis Model [1]

e Animal Model: Male C57BL/6 J mice (6-8 weeks old).
¢ UC Induction: Mice were given 3% (w/v) dextran sulfate sodium (DSS) in their drinking water for 7
consecutive days.
¢ Dosing Protocol: Cimifugin (12.5, 25, 50 mg/kg) or a vehicle control was administered orally by
intragastric gavage at the same time as DSS exposure.
o Key Assessments:
o Disease Activity Index (DAI): Monitored daily based on weight loss, stool consistency, and
presence of blood in stools.
o Histopathology: After 7 days, colon and lung tissues were collected for H&E staining to score
injury and inflammation.
o Mechanistic Analysis: Western blotting and immunofluorescence were used to analyze the
JAK1/STAT1 pathway and macrophage polarization.

Ti Particle-induced Calvarial Osteolysis Model [2]

e Animal Model: A murine model was established by implanting Ti particles on the surface of the skull.
¢ Dosing Protocol: Cimifugin (10 or 20 mg/kg) or a vehicle control was administered via
intraperitoneal injection every other day for a total of 14 days.
e Key Assessments:
o Micro-CT Analysis: Skull bones were scanned to quantify bone erosion parameters, such as
bone volumef/tissue volume (BV/TV) and the number of pores.
o Histomorphometric Analysis: Bone sections were stained for Tartrate-Resistant Acid
Phosphatase (TRAP) to identify and count osteoclasts.

Mechanism of Action and Signaling Pathways

The therapeutic effects of cimifugin in these models are linked to its ability to modulate key inflammatory

signaling pathways.

© 2026 Smolecule. All rights reserved. 2/4 Tech Support


https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2025.1551892/full
https://www.smolecule.com/products/s570897?utm_src=pdf-body
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2021.724256/full
https://www.smolecule.com/products/s570897?utm_src=pdf-body
https://www.smolecule.com/products/s570897?utm_src=pdf-body
https://www.smolecule.com/products/s570897?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Cimifugin Inhibits NF-kB and JAK/STAT Signaling Pathways
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Application Notes for Researchers

e Dosing Selection: The effective dose is model-dependent. For initial experiments in new models,
consider a range of 10-50 mg/kg for systemic (intraperitoneal) or oral administration [1] [2].

¢ Critical Controls: Always include a vehicle control group. The choice of vehicle (e.g., saline, DMSO)
is crucial, as high concentrations of solvents like DMSO can themselves have biological effects [3].

¢ In Vitro Correlates: For in vitro studies, cimifugin concentrations of 25-100 mg/L have been used to
effectively inhibit inflammation in RAW264.7 macrophage cells, providing a reference for cellular
assays [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address: ;)tntarlo, CA 91761, United
smolecule) Compounds, Empowering Innovative ales
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 4/ 4 Tech Support


https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2025.1551892/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2021.724256/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC7724115/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6342062/
https://www.smolecule.com/products/b570897#cimifugin-animal-model-dosing-guidelines
https://www.smolecule.com/products/b570897#cimifugin-animal-model-dosing-guidelines
https://www.smolecule.com/products/b570897#cimifugin-animal-model-dosing-guidelines
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s570897?utm_src=pdf-bulk
https://www.smolecule.com/products/s570897?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

